Bestatin trifluoroacetate

• CAS No.: 223763-80-2
• Product Name: Bestatin trifluoroacetate
• Molecular Formula: C18H25F3N2O6
• Molecular Weight: 422.4
• Description: Bestatin (Ubenimex) trifluoroacetate is an inhibitor of aminopeptidase N (APN)/CD13 and aminopeptidase B.Target: Aminopeptidase/CD13in vitro: Bestatin, also known as Ubenimex (INN), is a competitive protease inhibitor. It is an inhibitor of aminopeptidase B, leukotriene A4 hydrolase, aminopeptidase N. It is being studied for use in the treatment of acute myelocytic leukemia. Bestatin can be administered, with low toxicity, to cultured cells, intact animals and humans. It has become a useful tool in elucidating the physiological role of some mammalian exopeptidases in the regulation of the immune system, in the growth of tumors and their invasion of surrounding tissues, and in the degradation of cellular proteins.in vivo: Bestatin is an active anti-angiogenic agent that may inhibit tumor angiogenesis in vivo and tube-like formation of endothelial cells in vitro through its inhibition of APN/CD13 activity. Oral administration of Bestatin (100-200 mg/kg/day) is found to significantly inhibit the melanoma cell-induced angiogenesis in a mouse dorsal air sac assay[3].
• Reference: [1]. Hirayama Y, et al. Chemotherapy with ubenimex corresponding to patient age and organ disorder for 18 cases of acute myelogeneous leukemia in elderly patients--effects, complications and long-term survival. Gan To Kagaku Ryoho. 2003 Aug;30(8):1113-8.; ; [2]. Scornik OA, et al. Bestatin as an experimental tool in mammals. Curr Drug Metab. 2001 Mar;2(1):67-85.
• Last Modified: Aug 20 2021